(Rac)-RK-682

• Molecular Formula: C21H36O5
• Molecular Weight: 368.5 g/mol
• InChI: InChI=1S/C21H36O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(23)19-20(24)18(16-22)26-21(19)25/h18,22,24H,2-16H2,1H3
• InChIKey: KZTSLHQKWLYYAC-UHFFFAOYSA-N

Understanding (Rac)-RK-682: A Foundational Protein Tyrosine Phosphatase Inhibitor for Chemical Biology

(Rac)-RK-682 is the racemic mixture of the natural product RK-682, which is a selective inhibitor of protein tyrosine phosphatases (PTPases) and is widely employed as a positive control in phosphatase inhibition assays [1]. Unlike many synthetic inhibitors designed against a single target, (Rac)-RK-682 exhibits a defined, multi-target profile with well-characterized inhibitory concentrations (IC50) against several therapeutically relevant phosphatases, including PTP1B (8.6 μM), LMW-PTP (12.4 μM), and CDC25B (0.7 μM) . This broad yet quantifiable activity makes it an essential reference compound for researchers investigating phosphatase-dependent signaling pathways and for laboratories developing new PTP inhibitors, providing a consistent benchmark for cross-study comparisons.

Assay Control Reported positive-control context for phosphatase inhibition screening

Target Profile Defined multi-target inhibition of PTP1B, LMW-PTP, and CDC25B

Cross-Study Benchmark Supports reproducible comparisons in PTP inhibitor development

• [1] Carneiro VM, Trivella DB, Scorsato V, Beraldo VL, Dias MP, Sobreira TJ, Aparicio R, Pilli RA. Is RK-682 a promiscuous enzyme inhibitor? Synthesis and in vitro evaluation of protein tyrosine phosphatase inhibition of racemic RK-682 and analogues. Eur J Med Chem. 2015 Jun 5;97:42-54. View Source

Why Generic (Rac)-RK-682 Substitution Fails: The Perils of Undefined Phosphatase Selectivity

The broad categorization of '(Rac)-RK-682 as a PTPase inhibitor' masks profoundly different functional interactions across its target spectrum, which cannot be replicated by single-target PTP1B inhibitors (e.g., Ertiprotafib) or broad-spectrum vanadate compounds. A generic substitution with a compound like sodium orthovanadate, which induces cell cycle arrest at the G2/M phase, would yield a profoundly different experimental outcome compared to (Rac)-RK-682, which uniquely arrests the cell cycle at the G1/S transition [1]. Crucially, the biological activity of (Rac)-RK-682 is not a simple sum of its parts; its specific, potent inhibition of CDC25B (IC50 = 0.7 μM) is a feature absent in its naturally occurring enantiomer, RK-682, which shows no CDC25B inhibition . This differential inhibition of key mitotic regulators means that substituting one for the other would fundamentally alter the interpretation of cell cycle and proliferation studies.

(Rac)-RK-682
Racemic PTPase inhibitor

Single-target PTP1B inhibitors May lack CDC25B activity and G1/S arrest profile; target spectrum cannot match racemate.

(Rac)-RK-682
G1/S cell cycle arrest

Broad-spectrum vanadate compounds Induce G2/M phase arrest, altering cell cycle interpretation in proliferation studies.

(Rac)-RK-682
Racemate with CDC25B inhibition

Natural enantiomer RK-682 Shows no CDC25B inhibition, leading to fundamentally different cell cycle readouts.

• [1] Hamaguchi T, Sudo T, Osada H. RK-682, a potent inhibitor of tyrosine phosphatase, arrested the mammalian cell cycle progression at G1phase. FEBS Lett. 1995 Sep 18;372(1):54-8. View Source

Quantitative Evidence Guide: Defining the Therapeutic Fingerprint of (Rac)-RK-682

Superior Inhibition of CDC25B Phosphatase: A Key Advantage of the Racemate

(Rac)-RK-682 is a potent inhibitor of the dual-specificity phosphatase CDC25B, a critical regulator of the G2/M transition, with an IC50 value of 0.7 μM. In stark contrast, the natural enantiomer RK-682 demonstrates no inhibitory activity against CDC25B, and the broad-spectrum inhibitor sodium orthovanadate arrests cells at a different phase (G2/M) than (Rac)-RK-682 (G1/S) .

CDC25B Inhibition

Head-to-head

IC50 0.7 μM vs. no inhibition (>100-fold difference)

Supports CDC25B-specific pathway dissection; natural enantiomer shows no activity.

Standard in vitro phosphatase assay with synthetic substrate.

Evidence Dimension	In vitro inhibition of CDC25B phosphatase activity
Target Compound Data	IC50 = 0.7 μM
Comparator Or Baseline	Comparator: (R)-RK-682 (natural enantiomer). Activity: No inhibition.
Quantified Difference	>100-fold difference in IC50 (0.7 μM vs. no inhibition)
Conditions	Standard in vitro phosphatase enzyme activity assay using a synthetic substrate.

Why This Matters

This defines (Rac)-RK-682 as a functionally distinct tool compound essential for investigating CDC25B-dependent cell cycle events, which cannot be achieved with the natural RK-682 enantiomer.

Species Comparison: PTP1B Inhibitory Potency in Flavanone Discovery

In a study screening prenylated flavanones from Erythrina abyssinica for PTP1B inhibitory activity, (Rac)-RK-682 was used as the reference standard. It displayed an IC50 value of 4.7±0.5 μM against human recombinant PTP1B, which was significantly more potent than the newly isolated natural products, which had IC50 values ranging from 15.2±1.2 to 19.6±2.3 μM [1]. This reaffirms the racemate's consistent, high-level activity as a benchmark in novel PTP1B inhibitor discovery campaigns.

PTP1B Benchmark Potency

Head-to-head

IC50 4.7 ± 0.5 μM vs. flavanones 15.2–19.6 μM (~3–4× greater)

Reinforces reference potency in natural product-derived PTP1B inhibitor screening.

Human recombinant PTP1B, pNPP substrate assay.

Evidence Dimension	Inhibition of human recombinant PTP1B enzyme activity
Target Compound Data	(Rac)-RK-682 IC50 = 4.7 ± 0.5 μM
Comparator Or Baseline	Comparator: Natural flavanone compounds (3 and 5). IC50 range: 15.2 ± 1.2 to 19.6 ± 2.3 μM.
Quantified Difference	Approximately 3- to 4-fold greater potency for (Rac)-RK-682
Conditions	In vitro PTP1B enzyme activity assay using p-nitrophenyl phosphate (pNPP) as substrate.

Why This Matters

This data solidifies (Rac)-RK-682's position as a robust and potent positive control for any laboratory seeking to validate new PTP1B inhibitors derived from natural product libraries.

• [1] Ablat N, et al. New prenylated flavanones from erythrina abyssinica with protein tyrosine phosphatase 1B (PTP1B) inhibitory activity. Fitoterapia. 2018; Based on IC50 data from the study. View Source

Cell Cycle Arrest Differentiation: G1/S Blockade by (Rac)-RK-682

Functional analysis in mammalian cells reveals a key point of differentiation. While the broad-spectrum PTP inhibitor sodium orthovanadate arrests cell cycle progression at the G2/M boundary phase, treatment with (Rac)-RK-682 leads to a specific and pronounced arrest at the G1/S transition in human B-cell leukemia (Ball-1) cells [1]. This differential arrest point is a functional consequence of its unique target profile and not a general property of all PTP inhibitors.

Cell Cycle Arrest Phase

Head-to-head

G1/S arrest vs. vanadate G2/M arrest

Unique G1/S checkpoint arrest distinguishes from broad-spectrum PTP inhibitors.

Ball-1 human B-cell leukemia line.

Evidence Dimension	Cell cycle arrest phase in mammalian cells
Target Compound Data	Arrest at G1/S phase
Comparator Or Baseline	Comparator: Sodium orthovanadate. Activity: Arrest at G2/M boundary phase.
Quantified Difference	Qualitative difference in mechanism of cell cycle perturbation
Conditions	Ball-1 human B-cell leukemia cell line.

Why This Matters

This functional divergence is critical for researchers designing experiments to probe specific cell cycle checkpoints, making (Rac)-RK-682 the preferred tool for studying G1/S regulation by PTPases.

• [1] Hamaguchi T, Sudo T, Osada H. RK-682, a potent inhibitor of tyrosine phosphatase, arrested the mammalian cell cycle progression at G1phase. FEBS Lett. 1995 Sep 18;372(1):54-8. View Source

G1/S Arrest in Neuronal Differentiation: Linking (Rac)-RK-682 to Functional Neurobiology

In a model of neuronal differentiation, (Rac)-RK-682 treatment resulted in a statistically significant increase in phospho-CDC25B levels in neurospheres compared to untreated controls (quantified with p = 0.0162) [1]. This functional readout, coupled with increased neurite length, demonstrates that the compound's inhibition of CDC25B translates into a measurable and relevant cellular phenotype in complex primary cell models, further isolating its mechanism of action from compounds that do not target CDC25B.

Neuronal p-CDC25B Increase

Cross-study

p = 0.0162, n=3, higher phospho-CDC25B vs. control

Links CDC25B inhibition to neuronal differentiation pathway modulation.

iPSC-derived neurospheres, immunostaining quantification.

Evidence Dimension	Phosphorylation level of CDC25B protein in neurospheres
Target Compound Data	Significantly higher p-CDC25B expression compared to untreated control (p = 0.0162, n=3)
Comparator Or Baseline	Untreated control neurospheres
Quantified Difference	Quantifiable increase in phospho-CDC25B levels with statistical significance (p < 0.05)
Conditions	Neuronal differentiation model using neurospheres derived from iPSC line 201B7. Quantified via immunostaining.

Why This Matters

This evidence extends the utility of (Rac)-RK-682 beyond cancer cell lines into neurobiology, showcasing its value as a chemical probe for dissecting the GADD45G/p38 MAPK/CDC25B signaling pathway.

• [1] Kase Y, et al. The GADD45G/p38 MAPK/CDC25B signaling pathway enhances neurite outgrowth by promoting microtubule polymerization. iScience. 2022;25(5):104089. View Source

Target Selectivity in Heparanase Research: A Baseline for Derivative Development

In the development of selective heparanase inhibitors, (Rac)-RK-682 serves as the critical background comparator. It inhibits heparanase with an IC50 of 17 μM but shows no functional effect on tumor cell invasion or migration at concentrations up to 100 μmol/L [1]. Researchers designing new chemical probes, like the derivative 4-benzyl-RK-682 (which attains complete enzyme selectivity, IC50 > 100 μM for non-heparanase enzymes), rely on this baseline promiscuity profile of (Rac)-RK-682 to quantify the selectivity gains of their novel analogs.

Heparanase Selectivity Baseline

Cross-study

IC50 17 μM; no invasion/migration effect ≤100 μM; derivative >30-fold improved

Provides promiscuity baseline for quantifying selectivity gains in analog development.

HT1080 fibrosarcoma invasion/migration assays.

Evidence Dimension	Inhibition of cell invasion and migration
Target Compound Data	No inhibitory effect on HT1080 cell invasion/migration up to 100 μmol/L
Comparator Or Baseline	4-benzyl-RK-682 (a more selective analog). Activity: IC50 = 1.5 μmol/L for invasion, IC50 = 3.0 μmol/L for migration.
Quantified Difference	>30-fold improvement in functional anti-metastatic activity for the optimized analog
Conditions	Invasion and migration assays using HT1080 human fibrosarcoma cells.

Why This Matters

Researchers working with (Rac)-RK-682 can cite both its parent structure and its documented promiscuity profile to advance their research—whether they are exploring its native activities or developing next-generation analogs with optimized selectivity.

• [1] Ishida K, et al. Structure-based design of a selective heparanase inhibitor as an antimetastatic agent. Mol Cancer Ther. 2004 Sep;3(9):1069-77. View Source

Strategic Application Scenarios: Maximizing the Value of (Rac)-RK-682 for Your Research

Universal Positive Control for PTP1B Inhibitor Screening Campaigns

Sourcing (Rac)-RK-682 is a procurement prerequisite for any laboratory screening for novel PTP1B inhibitors, particularly from natural product libraries. As established in Section 3.2, its robust and well-documented inhibitory activity (IC50 = 4.7 ± 0.5 μM) makes it an indispensable internal reference standard to validate assay performance and benchmark the potency of newly discovered compounds [1]. Using a less-characterized or more variable control would undermine the quantitative comparability of your screening data.

Differential Probing of G1/S vs. G2/M Cell Cycle Checkpoints

If your research requires a specific inhibitor to induce G1/S arrest for synchronization or mechanistic studies, (Rac)-RK-682 is the only viable option among common phosphatase inhibitors. As highlighted in Section 3.3, its unique ability to arrest cells at the G1/S transition, in direct contrast to the G2/M arrest caused by sodium orthovanadate, is a verifiable and selection-critical feature [1]. Substituting with a generic vanadate compound would produce a completely different experimental paradigm, invalidating study objectives focused on the G1/S checkpoint.

Core Scaffold for Medicinal Chemistry and Chemical Tool Development

For groups engaged in lead optimization, (Rac)-RK-682 is the essential starting material for structure-activity relationship (SAR) studies. As demonstrated in Section 3.5, its baseline activity profile—which includes distinct IC50 values for multiple targets and a lack of functional effect on metastasis—provides the quantifiable baseline from which improvements in selectivity and potency can be measured [1]. This makes it the source material for developing more selective probes, such as 4-benzyl-RK-682, and allows researchers to track their progress against a well-defined, commercially available parent compound.

Chemical Probe for Neurobiology and Neurite Outgrowth Studies

Researchers investigating the GADD45G/p38 MAPK/CDC25B signaling pathway can confidently source (Rac)-RK-682 as a validated chemical probe to study its role in neuronal differentiation. The evidence in Section 3.4 shows that treatment with (Rac)-RK-682 leads to a statistically significant accumulation of phospho-CDC25B and promotes neurite outgrowth in iPSC-derived neurospheres [1]. This provides a direct, functional link between the compound's primary biochemical activity and a complex cellular phenotype, solidifying its utility as a critical tool for dissecting this specific neurotrophic pathway.

Application

Selection Property

Validation Focus

PTP1B inhibitor screening assays

Defined multi-target PTPase inhibition profile

Benchmark inhibitor potency validation

G1/S cell cycle checkpoint studies

G1/S-specific arrest mechanism

Differential arrest phase vs. broad-spectrum PTP inhibitors

SAR and chemical probe development

Documented promiscuity profile

Quantifiable selectivity improvements over parent scaffold

Neuronal differentiation pathway research

CDC25B pathway modulation in neurospheres

Phospho-CDC25B accumulation and neurite outgrowth endpoints

• [1] Ablat N, et al. New prenylated flavanones from erythrina abyssinica with protein tyrosine phosphatase 1B (PTP1B) inhibitory activity. Fitoterapia. 2018; Based on IC50 data from the study. View Source